2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H11ClINO2/c1-19-11-4-2-3-10(8-11)17-14(18)12-7-9(16)5-6-13(12)15/h2-8H,1H3,(H,17,18)
• InChI Key: RSKCAWRPAAAHPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C14H11ClINO2
• Molecular Weight: 387.60 g/mol

Description

2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide, also known as CI-976, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit potent hypolipidemic effects.

Scientific Research Applications

2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications, especially in the treatment of hyperlipidemia. Studies have shown that 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide can significantly reduce plasma triglyceride and cholesterol levels in animal models. Additionally, 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide has been found to improve insulin sensitivity and glucose tolerance in type 2 diabetic rats.

Mechanism of Action

The mechanism of action of 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide involves the inhibition of acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme that plays a crucial role in the synthesis and storage of cholesterol esters. By inhibiting ACAT, 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide reduces the accumulation of cholesterol esters in the liver and other tissues, leading to a decrease in plasma cholesterol and triglyceride levels.
Biochemical and Physiological Effects:
2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide has been found to exhibit potent hypolipidemic effects in animal models. Studies have shown that treatment with 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide can significantly reduce plasma triglyceride and cholesterol levels. Additionally, 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide has been found to improve insulin sensitivity and glucose tolerance in type 2 diabetic rats.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide in lab experiments is its potent hypolipidemic effects, which make it a useful tool for studying the role of cholesterol esters in various physiological processes. However, one of the limitations of using 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide. One area of interest is the development of more potent and selective ACAT inhibitors based on the structure of 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide. Additionally, further studies are needed to investigate the potential therapeutic applications of 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide in the treatment of hyperlipidemia and other metabolic disorders. Finally, studies are needed to investigate the potential toxicity of 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide involves the reaction of 2-chloro-5-iodoaniline with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain 2-chloro-5-iodo-N-(3-methoxyphenyl)benzamide in high purity.